Cas no 1250646-73-1 (1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

1-2-(Dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is a specialized triazole derivative with a functional carboxyl group and a dimethylaminoethyl substituent. This compound exhibits unique structural features that make it valuable in pharmaceutical and agrochemical research, particularly as a building block for heterocyclic synthesis. Its triazole core offers stability and versatility, while the carboxylic acid group enables further derivatization through amidation or esterification. The dimethylaminoethyl moiety enhances solubility in polar solvents and may influence biological activity. This product is suitable for applications in medicinal chemistry, including the development of bioactive molecules, due to its balanced reactivity and potential for structural modification.
1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid structure
1250646-73-1 structure
Product Name:1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1250646-73-1
MF:C9H16N4O2
MW:212.248941421509
CID:5805469
PubChem ID:62060932
Update Time:2025-11-07

1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
    • EN300-1592767
    • 1250646-73-1
    • 1-[2-(dimethylamino)ethyl]-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
    • AKOS011338556
    • Inchi: 1S/C9H16N4O2/c1-4-7-8(9(14)15)10-11-13(7)6-5-12(2)3/h4-6H2,1-3H3,(H,14,15)
    • InChI Key: OBZLQFCPIHJYAX-UHFFFAOYSA-N
    • SMILES: OC(C1=C(CC)N(CCN(C)C)N=N1)=O

Computed Properties

  • Exact Mass: 212.12732577g/mol
  • Monoisotopic Mass: 212.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 71.2Ų

1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Additional information on 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Research Brief on 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1250646-73-1)

1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1250646-73-1) is a novel triazole-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of targeted small-molecule inhibitors. The presence of both dimethylaminoethyl and ethyl groups, along with the triazole-carboxylic acid moiety, contributes to its distinctive chemical properties and biological activity.

Recent studies have focused on the synthesis and optimization of 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid to enhance its pharmacokinetic and pharmacodynamic profiles. Researchers have employed advanced synthetic methodologies, including click chemistry and microwave-assisted synthesis, to achieve high yields and purity. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been investigated through in vitro and in silico approaches, revealing its potential as a lead compound for drug development.

One of the key findings from recent research is the compound's inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. Preliminary data suggest that 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid exhibits selective binding to these kinases, thereby modulating their activity. This selectivity is attributed to the compound's unique structural configuration, which allows for optimal interactions with the target proteins' active sites. Further studies are underway to elucidate the precise mechanism of action and to evaluate its efficacy in preclinical models.

In addition to its kinase inhibitory properties, 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid has also been explored for its potential as a prodrug or a building block for more complex therapeutic agents. Its carboxylic acid functionality provides a versatile handle for further chemical modifications, enabling the development of derivatives with improved solubility, bioavailability, and target specificity. Researchers are also investigating its potential applications in drug delivery systems, leveraging its ability to form stable complexes with various carriers.

Despite the promising preliminary results, several challenges remain to be addressed. The compound's stability under physiological conditions, its metabolic fate, and potential off-target effects require thorough investigation. Ongoing studies are focused on optimizing the compound's structure to mitigate these issues while preserving its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-2-(dimethylamino)ethyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1250646-73-1) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research will likely focus on expanding its applications, optimizing its properties, and advancing it through the drug development pipeline.

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